An In-depth Technical Guide to the Molecular Structure of Octamethylenediamine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals Introduction Octamethylenediamine dihydrochloride, the salt derived from the eight-carbon aliphatic diamine, is a molecule of significant interest in variou...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Octamethylenediamine dihydrochloride, the salt derived from the eight-carbon aliphatic diamine, is a molecule of significant interest in various fields, including polymer chemistry, organic synthesis, and as a building block in pharmaceutical drug development.[1] Its bifunctional nature, conferred by the two primary amine groups, allows it to act as a versatile linker and monomer.[2] The protonation of these amine groups to form the dihydrochloride salt drastically alters the molecule's physical and chemical properties, influencing its solubility, crystallinity, and reactivity. A thorough understanding of its three-dimensional structure is paramount for predicting its behavior in different chemical environments and for designing novel materials and molecules.
This technical guide provides a comprehensive exploration of the molecular structure of octamethylenediamine dihydrochloride, moving beyond a simple description to offer insights into the experimental methodologies used for its characterization and the causal relationships that govern its structural features.
Chemical Identity and Properties
Octamethylenediamine dihydrochloride is the product of the reaction between octamethylenediamine (octane-1,8-diamine) and two equivalents of hydrochloric acid.
The free base, octamethylenediamine, is a white to yellowish crystalline solid with a melting point of 50-52 °C and is soluble in water.[6][7] Upon conversion to the dihydrochloride salt, its properties are significantly modified, leading to a higher melting point and altered solubility characteristics.
Elucidation of the Molecular Structure: A Multi-faceted Approach
The precise determination of the molecular structure of octamethylenediamine dihydrochloride relies on a combination of powerful analytical techniques. This guide will delve into the primary method of X-ray crystallography, supplemented by spectroscopic techniques that provide complementary information.
The Definitive View: Single-Crystal X-ray Diffraction
Expertise & Experience: The Rationale for X-ray Crystallography
For an unambiguous determination of the three-dimensional arrangement of atoms in a crystalline solid, single-crystal X-ray diffraction is the gold standard. This technique provides precise information on bond lengths, bond angles, and the overall conformation of the molecule within the crystal lattice. The resulting electron density map allows for the direct visualization of the molecular structure.
Technical Analysis: Solubility Profile of 1,8-Diaminooctane Dihydrochloride in Aqueous vs. Ethanolic Systems
[1] Executive Summary This technical guide analyzes the solubility differential of 1,8-diaminooctane dihydrochloride (octamethylenediamine dihydrochloride) between aqueous and ethanolic solvent systems. The Core Verdict:...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This technical guide analyzes the solubility differential of 1,8-diaminooctane dihydrochloride (octamethylenediamine dihydrochloride) between aqueous and ethanolic solvent systems.
The Core Verdict: 1,8-Diaminooctane dihydrochloride exhibits high solubility in water (>500 g/L estimated based on free base and ionic character) and limited to sparing solubility in ethanol at ambient temperatures.[1][2] This solubility contrast is driven by the high lattice energy of the dihydrochloride salt, which requires a solvent with a high dielectric constant (like water,
) to overcome coulombic attraction, a feat that ethanol () cannot efficiently perform at room temperature. This differential is the foundational principle for using ethanol as an anti-solvent or recrystallization medium for this compound.[1]
Physicochemical Architecture
To understand the solubility behavior, one must first deconstruct the solute's properties relative to the solvent's capacity for interaction.
Structure: A linear 8-carbon alkyl chain (hydrophobic spacer) capped by two primary ammonium groups (
), counter-balanced by two chloride ions ().[1][2]
The "Salt vs. Base" Distinction
It is critical for researchers to distinguish between the free base and the dihydrochloride salt , as their solubility profiles invert in organic media.
Property
1,8-Diaminooctane (Free Base)
1,8-Diaminooctane Dihydrochloride (Salt)
Nature
Lipophilic/Amphiphilic Amine
Ionic Solid (Crystal Lattice)
Water Solubility
Soluble (Hydrogen bonding)
Highly Soluble (Ion-Dipole + H-bonding)
Ethanol Solubility
Soluble
Sparingly Soluble (High Lattice Energy barrier)
Melting Point
~50–52 °C
>200 °C (Decomposes)
Expert Insight: The dihydrochloride form is preferred in drug development and polymer synthesis because the salt formation stabilizes the amine against oxidation and reduces volatility.[1] However, this creates a high lattice energy barrier (
) that the solvent must overcome to dissolve the crystal.
Thermodynamic Drivers of Dissolution[5][6][7]
The dissolution process is governed by the Gibbs Free Energy equation:
): Water effectively screens the electrostatic attraction between the organic dication and the chloride anions.[4]
Enthalpy (
): The hydration energy of the ions (exothermic) is sufficient to overcome the lattice energy (endothermic). The ammonium heads () form strong hydrogen bonds with water.[1]
): Ethanol is a weaker dielectric.[1][2] It cannot effectively shield the ions, leading to strong ion-pairing .[1][2]
Lipophilicity Mismatch: While the
chain is lipophilic (compatible with the ethyl group of ethanol), the dominant thermodynamic factor is the ionic lattice. Ethanol's solvation energy is often insufficient to break the ionic lattice at room temperature.[1]
Result: The salt remains largely undissolved or forms a suspension.[1] However, solubility increases significantly with temperature (entropy driven), making ethanol an ideal candidate for recrystallization .[1][2]
Experimental Protocols
Below are self-validating workflows for determining solubility and purifying the compound.
Workflow Visualization (DOT Diagram)
Figure 1: Logical workflow for quantitative solubility determination.
Protocol A: Gravimetric Determination (The "Gold Standard" for Salts)
This method is robust for non-volatile salts like 1,8-diaminooctane dihydrochloride.[1]
Preparation: Add excess 1,8-diaminooctane dihydrochloride to 10 mL of solvent (Water or Ethanol) in a glass vial.
Equilibration: Agitate at 25°C for 24 hours (using a shaker or magnetic stir bar).
Filtration: Pass the suspension through a pre-weighed syringe filter (0.45 µm PTFE for ethanol; Nylon/PES for water) into a pre-weighed vessel.
Evaporation: Evaporate the solvent (Rotavap or vacuum oven) until a constant mass is achieved.[1]
Validation: Ensure the pH is neutral to slightly acidic to prevent amine coordination with silver.
Practical Application: Purification Strategy
The solubility difference between water and ethanol is most effectively utilized in Recrystallization .[1]
Recrystallization Protocol (Ethanol/Water System)
This method exploits the "Soluble in Water / Insoluble in Ethanol" principle to remove impurities.[1]
Dissolution: Dissolve the crude 1,8-diaminooctane dihydrochloride in the minimum amount of warm water (approx. 40-50°C).[1][2]
Anti-Solvent Addition: Slowly add absolute ethanol (the anti-solvent) to the warm aqueous solution while stirring.[1]
Cloud Point: Continue adding ethanol until a persistent turbidity (cloudiness) appears.
Crystallization: Cool the mixture slowly to room temperature, then to 4°C. The high dielectric difference will force the salt out of the solution into high-purity crystals.[1]
Harvest: Filter the white crystals and wash with cold absolute ethanol.
Why this works: The ethanol reduces the overall dielectric constant of the mixture, increasing the attraction between the ammonium cations and chloride anions, forcing them into a lattice structure (precipitation).
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 24250, 1,8-Diaminooctane.[1][2] Retrieved from [Link][2]
WebAssign & San Francisco State University. Thermodynamics of Salt Dissolution. Retrieved from [Link]
Biointerface Research in Applied Chemistry. Drug Solubility and Dissolution Thermodynamic Approach. Retrieved from [Link][2]
Comprehensive Physicochemical Profiling of 1,8-Diaminooctane Dihydrochloride
Executive Summary 1,8-Diaminooctane dihydrochloride (Octamethylenediamine 2HCl) is a critical bifunctional reagent used as a linker in antibody-drug conjugates (ADCs), a precursor in polymer synthesis, and a polyamine an...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1,8-Diaminooctane dihydrochloride (Octamethylenediamine 2HCl) is a critical bifunctional reagent used as a linker in antibody-drug conjugates (ADCs), a precursor in polymer synthesis, and a polyamine analog in biochemical research.[1][2] Its physicochemical behavior is governed by two proximal amine groups separated by a hydrophobic C8 aliphatic chain.[2][3]
This guide provides a definitive analysis of its ionization constants (
), solubility profiles, and experimental protocols for characterization.[1][2] Unlike short-chain diamines (e.g., ethylenediamine), the C8 spacer in 1,8-diaminooctane minimizes electrostatic repulsion between ammonium centers, resulting in values that closely approximate those of monoamines but remain distinct due to statistical factors.[1][2]
Chemical Identity & Physicochemical Core[1][2][3][4]
Theoretical Insight:
In short-chain diamines, the positive charge on the first ammonium group strongly repels the second proton, lowering
significantly (e.g., Ethylenediamine ).[1][2] In 1,8-diaminooctane, the eight-carbon spacer insulates this effect.[1][2] The observed of ~0.9 is largely driven by the statistical factor (), which dictates that a dication is statistically twice as likely to lose a proton as a monocation is to regain one.
Speciation Diagram
The following diagram illustrates the protonation states across the pH scale. At physiological pH (7.4), the molecule exists almost exclusively (>99.8%) as the dication (
), rendering it highly soluble but membrane-impermeable without active transport or encapsulation.[1][2]
Figure 1: Stepwise dissociation of 1,8-diaminooctane dihydrochloride.[2] At pH 7.4, the equilibrium lies firmly to the left.[1]
values using potentiometric titration.
Rationale: Spectrophotometric methods are unsuitable as the aliphatic chain lacks a chromophore that shifts absorbance upon ionization.[2] Potentiometry is the gold standard for non-chromophoric polyamines.[2]
Titrant: 0.1 M NaOH (Carbonate-free). Carbonate error will distort the high pH endpoint.
Ionic Strength Adjuster (ISA): 0.1 M KCl (degassed).[2]
Instrumentation: Automatic titrator with a combined glass pH electrode (Ag/AgCl reference).
Workflow Logic
The dihydrochloride salt is acidic.[2][4] Therefore, we titrate with a base (NaOH).[1][2] The curve will exhibit two inflection points, though they may appear as a single elongated wave due to the close proximity of the
values (). Mathematical deconvolution (Gran plots or derivative analysis) is required.[2]
Figure 2: Validated workflow for potentiometric pKa determination of diamine salts.
Step-by-Step Methodology
System Calibration: Calibrate the pH electrode using buffers at pH 4.01, 7.00, and 10.01. Slope efficiency must be 98-102%.[2]
Sample Preparation: Weigh ~0.5 mmol (approx. 108 mg) of 1,8-diaminooctane 2HCl into a thermostated vessel (25°C). Dissolve in 50 mL of 0.1 M KCl.
Inert Atmosphere: Blanket the solution with
or Argon gas.[2] Critical: absorption shifts pH > 10, introducing significant error in determination.
Titration: Add 0.1 M NaOH in dynamic increments. Wait for stability (drift < 1 mV/min) before recording each point. Continue until pH reaches 12.5.
Dihydrochloride Salt: Extremely water-soluble (>1000 g/L).[2] It is the preferred form for solid-state handling and formulation.[2]
Formulation Note: In phosphate-buffered saline (PBS), the dicationic nature can lead to ionic crosslinking with anionic excipients (e.g., alginates, polyacrylic acids), potentially causing precipitation.[1][2]
Impact: As a linker in ADCs, the C8 chain provides hydrophobicity to balance the payload, but the charged amines at physiological pH prevent passive diffusion of catabolites out of the lysosome, potentially aiding in payload trapping if designed correctly.[1]
Mechanism: The separation distance (~10-11 Å fully extended) allows it to bridge the minor groove of DNA or interact with specific potassium channels.[2]
Toxicity: Unlike shorter diamines, the C8 analog can disrupt membrane integrity at high concentrations due to its surfactant-like amphiphilic structure (cationic headgroups + hydrophobic tail).[2]
References
National Center for Biotechnology Information. (2023).[2] PubChem Compound Summary for CID 24250, 1,8-Diaminooctane.[1][2] Retrieved from [Link][2]
Perrin, D. D. (1965).[2] Dissociation Constants of Organic Bases in Aqueous Solution.[2] Butterworths, London.[1] (Standard reference for diamine thermodynamics).
NIST Mass Spectrometry Data Center. (2023).[2] 1,8-Diaminooctane.[1][2][3][5][6][7][8][9][10][11] NIST Chemistry WebBook, SRD 69.[1][2][6][10] Retrieved from [Link][2]
Schwarzenbach, G. (1957).[2] Complexometric Titrations.[2] Interscience Publishers.[2] (Foundational text on chelation and titration of polyamines).
Avdeef, A. (2012).[2] Absorption and Drug Development: Solubility, Permeability, and Charge State.[1][2] Wiley-Interscience. (Source for Bjerrum plot methodology in drug profiling).[2]
Technical Guide: 1,8-Diaminooctane Dihydrochloride (DO-2HCl) in Perovskite Lattice Engineering
Topic: Role of 1,8-Diaminooctane Dihydrochloride in Perovskite Lattice Spacing Content Type: Technical Guide / Whitepaper Audience: Materials Scientists, Photovoltaic Researchers, and Process Engineers. Executive Summary...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Role of 1,8-Diaminooctane Dihydrochloride in Perovskite Lattice Spacing
Content Type: Technical Guide / Whitepaper
Audience: Materials Scientists, Photovoltaic Researchers, and Process Engineers.
Executive Summary
This guide analyzes the critical role of 1,8-diaminooctane dihydrochloride (DO-2HCl) as a bifunctional molecular modulator in halide perovskite photovoltaics. Unlike simple monoammonium spacers (e.g., butylammonium), DO-2HCl introduces a diammonium cation capable of forming Dion-Jacobson (DJ) phases, significantly altering lattice spacing mechanics and thermodynamic stability. Furthermore, the dihydrochloride salt form provides a unique crystallization kinetic pathway driven by the chloride anion, distinct from its iodide counterparts.
Mechanistic Role in Lattice Spacing
The Dion-Jacobson (DJ) Architecture
The primary function of the 1,8-diaminooctane cation (
) is to act as a molecular bridge between inorganic octahedral slabs.
Elimination of van der Waals Gap: In Ruddlesden-Popper (RP) phases (using monoamines), two organic layers face each other, held loosely by van der Waals forces. DO-2HCl forms a DJ phase where a single diammonium monolayer connects two inorganic slabs via hydrogen bonding at both ends (
).
Lattice Contraction: This bridging effect typically results in a shorter interlayer distance compared to an RP phase with an equivalent carbon chain length (e.g., octylammonium), leading to a more rigid, mechanically stable lattice.
Quantitative Lattice Spacing Dynamics
The lattice spacing (
-spacing) in 2D perovskites is a function of the spacer chain length. The 1,8-diaminooctane (C8) spacer follows a linear trend observed in the homologous series of alkyldiammonium spacers.
Note: Values are derived from single-crystal X-ray diffraction data of lead iodide DJ perovskites. The exact value depends on the tilt angle of the octahedra and the specific halide composition (I/Br/Cl).
The "Dihydrochloride" Advantage (Anion Engineering)
While the DO cation modulates the final lattice structure, the chloride anions (
) from DO-2HCl play a transient but critical role during film formation:
Intermediate Phase Control:
has a smaller ionic radius than , leading to the formation of intermediate phases that retard crystallization rates. This suppression of rapid nucleation promotes larger grain growth.
Volatilization & Doping: During annealing, a significant portion of the chloride volatilizes (often as
or ), but residual can occupy apical positions in the lattice, reducing lattice strain and improving carrier transport.
Experimental Protocol: DO-2HCl Incorporation
Objective: Fabricate a Quasi-2D DJ Perovskite Film (
target) using DO-2HCl.
Materials Preparation
Precursor A: Formamidinium Iodide (FAI) and Lead Iodide (
).
Spacer Solution: 1,8-Diaminooctane Dihydrochloride (DO-2HCl) dissolved in DMSO.
Note: DO-2HCl has lower solubility in pure DMF than its iodide counterpart; a DMSO:DMF (4:1) mix is recommended.
Fabrication Workflow
Stoichiometry Calculation:
For a target composition of
, adjust the molar ratio of DO-2HCl : FAI : to .
Critical Step: Add a 5-10% molar excess of
to compensate for the different reactivity of the chloride salt.
Dissolution:
Stir the precursor solution at 60°C for 2 hours. Ensure the solution is clear and yellow. If turbidity persists, add trace amounts of methylammonium chloride (MACl) as a solubilizer.
Step 2: Spin at 1000 rpm (10s) then 4000 rpm (30s).
Antisolvent: Drip Chlorobenzene (150 µL) at 15s before the end of the second stage.
Thermal Annealing (The Chloride Release Phase):
Anneal at 100°C for 10 minutes .
Observation: The film will transition from transparent/pale yellow to dark brown/black. The presence of DO-2HCl often requires slightly longer annealing times than pure iodide salts to fully drive off excess organic chlorides and crystallize the DJ phase.
Mechanism & Pathway Visualization
The following diagram illustrates the dual pathway where the DO cation integrates into the lattice while the chloride anion modulates the crystallization kinetics.
Caption: Kinetic pathway of DO-2HCl incorporation. The chloride anion retards nucleation (Intermediate Phase), promoting large grains, before volatilizing. The DO cation remains to bridge the inorganic slabs.
Performance Implications
Stability Enhancement
The C8 alkyl chain of 1,8-diaminooctane is significantly more hydrophobic than shorter spacers (C4-BDA).
Moisture Barrier: The hydrocarbon chains form a dense hydrophobic barrier on the perovskite surface (or grain boundaries), preventing water ingress.
Structural Rigidity: The diammonium "bolting" of the layers prevents the lattice from collapsing under thermal stress, a common failure mode in RP phases.
Defect Passivation
The terminal ammonium groups (
) of the DO molecule occupy A-site vacancies at the crystal surface.
Mechanism: The ammonium proton donates to the iodide, while the steric bulk of the C8 chain prevents further iodine migration.
Result: Reduced non-radiative recombination and improved Open Circuit Voltage (
).
References
Safdari, M., et al. (2016).[4] "Layered 2D Alkyldiammonium Lead Iodide Perovskites: Synthesis, Characterization, and Use in Solar Cells." Journal of Materials Chemistry A.
Li, X., et al. (2019). "Dion-Jacobson Phase 2D Layered Perovskites for Solar Cells with Ultrahigh Stability." Joule.
Miao, Z., et al. (2023).[3] "Controlled Crystal Orientation and Reduced Lattice Distortion with Cystamine Dihydrochloride Spacer." Advanced Functional Materials. (Provides comparative mechanism for dihydrochloride salts).
Zhao, Y., et al. (2024).[2][5] "Intermediate Phase Suppression with Long Chain Diammonium Alkane for High Performance Wide-Bandgap Solar Cells." Advanced Materials.
difference between 1,8-diaminooctane free base and dihydrochloride
Operational Analysis for Chemical Synthesis & Biological Applications Executive Summary This technical guide delineates the critical functional differences between 1,8-Diaminooctane (Free Base) and its Dihydrochloride sa...
Author: BenchChem Technical Support Team. Date: February 2026
Operational Analysis for Chemical Synthesis & Biological Applications
Executive Summary
This technical guide delineates the critical functional differences between 1,8-Diaminooctane (Free Base) and its Dihydrochloride salt (2HCl) .[1] While they share the same carbon backbone (
), their thermodynamic stability, solubility profiles, and reactivity are diametrically opposed.
Select the Free Base (CAS 373-44-4) for anhydrous organic synthesis, polymerizations (polyamides/urethanes), and lipophilic functionalization.[1]
Select the Dihydrochloride (CAS 7613-16-3) for aqueous biological buffers, ion channel characterization, and long-term storage to prevent carbamylation.[1]
Part 1: Physicochemical Divergence[1]
The choice between free base and salt is dictated by the solvent system and the protonation state required for the downstream reaction.
Comparative Technical Specifications
Feature
1,8-Diaminooctane (Free Base)
1,8-Diaminooctane Dihydrochloride
CAS Number
373-44-4
7613-16-3
Formula
Molecular Weight
144.26 g/mol
217.18 g/mol
Physical State
Waxy White Solid / Crystalline Mass
White Crystalline Powder
Melting Point
50–52 °C
> 200 °C (Decomposes)
Solubility (Water)
Low / Moderate (Amphiphilic)
High (> 500 g/L)
Solubility (Organic)
High (DCM, Toluene, MeOH)
Low (Insoluble in non-polar solvents)
Acidity (pKa)
~10.8 (Basic)
Acidic in solution (pH ~5-6)
Air Stability
Unstable (Absorbs )
Stable (Non-reactive to air)
Structural Behavior & Equilibrium
The following diagram illustrates the protonation equilibrium and the "Carbamate Trap" that plagues the free base if mishandled.
Figure 1: Chemical equilibrium showing the interconversion between base and salt, and the irreversible degradation pathway of the free base via atmospheric CO2.[1]
Part 2: Critical Handling & Stability (The "Carbamate Trap")
The Free Base Hazard:
Absorption
The most common failure mode when using Free Base (373-44-4) is the formation of insoluble carbamates. 1,8-diaminooctane is a strong nucleophile.[1] Upon exposure to atmospheric carbon dioxide, it rapidly forms a carbamate salt on the surface of the solid:
Consequence: The melting point fluctuates, stoichiometry in polymerization reactions drifts, and solubility in non-polar solvents decreases (the carbamate is a salt).
Storage Protocol: Store under Argon or Nitrogen atmosphere. Tape seals are insufficient; use Parafilm or a desiccator with a
scrubber (e.g., Ascarite).
The Salt Advantage: Storage & Stoichiometry
The Dihydrochloride (7613-16-3) is fully protonated, rendering the nitrogen lone pairs unavailable for nucleophilic attack on
Storage Protocol: Store at room temperature in a tightly closed container. Hygroscopic—keep dry, but air oxidation is not a primary concern.
Part 3: Reaction Engineering & Applications[1]
Polymer Synthesis (Nylons & Polyurethanes)
Reagent: Free Base
Rationale: Polymerization (e.g., reacting with sebacoyl chloride to form Nylon 8,[1]10) requires the amine to act as a nucleophile.
If you use the Salt: You must add an auxiliary base (e.g., Pyridine,
) to deprotonate the amine in situ. This generates stoichiometric salt waste (e.g., ) which can trap within the polymer matrix, altering its mechanical properties.
Best Practice: Use the Free Base directly in interfacial polymerization or melt condensation.
Biological Linkers & Ion Channel Research
Reagent: Dihydrochloride
Rationale:
Aqueous Solubility: Biological assays are conducted in physiological buffers (pH 7.4). The free base is difficult to dissolve directly in water without pH adjustment. The salt dissolves instantly.
Ion Channel Blockade: Polyamines block Inward Rectifier Potassium Channels (Kir) and NMDA receptors via pore occlusion. The active species is the cationic ammonium form. Using the salt ensures the correct ionic species is delivered immediately.
Part 4: Self-Validating Experimental Protocols
These protocols are designed to allow conversion between forms, ensuring you can adapt your stock reagent to the specific experiment.
Protocol A: Desalting (Salt
Free Base)
Use this when you have the stable salt but need to perform anhydrous organic synthesis (e.g., amide coupling).
Dissolution: Dissolve 10 mmol (2.17 g) of Dihydrochloride in 10 mL of deionized water. The solution will be acidic.
Basification: Slowly add 5M NaOH (approx. 5 mL) while stirring.
Self-Validation Check: Monitor pH. It must exceed pH 12. The clear solution will become cloudy or an oil will separate as the amine deprotonates and becomes hydrophobic.
Extraction: Add 20 mL of Toluene. Shake vigorously for 2 minutes.
Causality: Toluene is chosen over ether because 1,8-diaminooctane has a high boiling point (225°C), making it less volatile than ether during rotary evaporation, reducing yield loss.[1]
Separation: Collect the top organic layer. Re-extract the aqueous layer with 10 mL Toluene.
Drying: Combine organic layers and dry over anhydrous
for 15 minutes. Filter.
Isolation: Evaporate solvent under reduced pressure.
Result: Waxy white solid. Store immediately under inert gas.
Protocol B: Hydrochlorination (Base
Salt)
Use this to stabilize a degrading batch of free base for long-term storage.[1]
Crystal Engineering of 1,8-Diaminooctane Dihydrochloride: Structural Insights for Drug Development
The following technical guide details the crystal packing and solid-state architecture of 1,8-diaminooctane dihydrochloride. This analysis is structured to support researchers in drug development and crystal engineering...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the crystal packing and solid-state architecture of 1,8-diaminooctane dihydrochloride. This analysis is structured to support researchers in drug development and crystal engineering who utilize this moiety as a linker or model compound.[1]
Executive Summary
The solid-state form of 1,8-diaminooctane dihydrochloride (octamethylenediamine dihydrochloride) is critically defined by its hydration state. The primary characterized lattice is the monohydrate form (
).
This structure adopts a layered architecture where hydrophobic alkyl chains are stabilized by alternating inorganic layers composed of chloride anions and water molecules.[1] For drug development professionals, this specific packing motif highlights a significant hygroscopicity risk ; the lattice stability is dependent on the integral water molecule, suggesting that desiccation could induce phase collapse or amorphization.
Chemical Context & Development Relevance
1,8-Diaminooctane is a fundamental building block in medicinal chemistry, frequently employed as a flexible C8-linker in:
PROTACs (Proteolysis Targeting Chimeras): Connecting an E3 ligase ligand to a target protein ligand.[1]
Bivalent Ligands: Spanning two binding sites on a receptor.[1]
Polyamine Analogs: Mimicking endogenous polyamines (spermine/spermidine) for transport studies.[1]
Understanding the salt form is essential because the dihydrochloride is the standard commercial precursor.[1] Its solid-state behavior dictates handling requirements, solubility profiles, and stability during the synthesis of complex pharmaceutical intermediates.
Crystallographic Architecture
The crystal structure of 1,8-diaminooctane dihydrochloride monohydrate was definitively solved by van Blerk and Kruger (2007). The lattice is centrosymmetric, reflecting the symmetry of the diammonium cation.
Unit Cell Parameters
The compound crystallizes in the monoclinic system.[1][2][3] The unit cell dimensions indicate a long axis (
-axis) corresponding to the extended alkyl chains.
Parameter
Value
Formula
Crystal System
Monoclinic
Space Group
a ()
24.719(3)
b ()
5.0827(6)
c ()
10.8593(14)
()
103.590(3)
Z (Formula Units)
4
Calculated Density
1.178 Mg/m³
Molecular Conformation
The octamethylenediamine cation (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
) typically adopts an all-trans (antiperiplanar) conformation.
Inversion Center: The midpoint of the C4-C5 bond sits on a crystallographic center of inversion.[1] This enforces symmetry, meaning both halves of the chain are crystallographically equivalent.
Torsion Angles: While generally trans (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
), slight deviations occur at the terminal bonds to accommodate the hydrogen bonding requirements of the ammonium headgroups.
The Packing Motif: A "Sandwich" Architecture
The crystal packing is dominated by the segregation of polar and non-polar domains.[1] This is a classic feature of
-diammonium salts but is distinct in the 1,8-series due to the "even" number of carbon atoms, which influences the tilt angle of the chains relative to the inorganic layer.
Layered Stacking
The structure can be visualized as an infinite sandwich:
Organic Layer: The hydrophobic octamethylene chains pack parallel to each other.[1]
Inorganic Interface: The ammonium headgroups terminate the organic layer.[1]
Ionic Channel: A layer containing chloride anions and water molecules separates the organic sheets.[1]
This segregation is driven by the incompatibility of the high-energy ionic interactions (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
) with the weak van der Waals forces of the alkyl chains.
Visualization of Packing Logic
The following diagram illustrates the hierarchical assembly of the crystal lattice.
Figure 1: Hierarchical assembly of 1,8-diaminooctane dihydrochloride monohydrate, showing the segregation of organic and inorganic domains.[1]
The Hydrogen Bond Network (The "Glue")
The mechanical stability of the crystal is provided by a complex 3D hydrogen bond network. Unlike simple salts, the inclusion of water creates a "bridge" that allows the lattice to accommodate the specific length of the C8 chain.
. The water molecule acts as an acceptor for the ammonium protons.
Water Geometry: The water molecule sits on a twofold rotation axis.[1] It accepts H-bonds from the organic cation and donates H-bonds to the chloride anions, effectively "stitching" the layers together.
Implication: The water is structural, not loosely bound. Removal of this water (dehydration) would likely require breaking the primary cohesive network, leading to lattice collapse.[1]
Experimental Protocols
For researchers attempting to reproduce this form or screen for anhydrous variants, the following protocols are recommended.
Crystallization Protocol (Slow Evaporation)
This method favors the thermodynamically stable monohydrate form.[1]
Dissolution: Dissolve 100 mg of 1,8-diaminooctane dihydrochloride in 2.0 mL of deionized water.
Filtration: Filter the solution through a 0.22 µm PTFE syringe filter to remove condensation nuclei.
Setup: Place in a 4 mL glass vial. Cover with Parafilm and poke 3-5 small holes to restrict evaporation rate.
Incubation: Store at ambient temperature (20-25°C) in a vibration-free environment.
Harvest: Colorless, plate-like crystals should appear within 5-7 days.
Characterization Workflow (SC-XRD)
To confirm the structure, Single Crystal X-Ray Diffraction (SC-XRD) is required.[1]
Mounting: Select a crystal approx.
mm. Mount on a glass fiber using perfluoropolyether oil.
Temperature: Collect data at 293 K (Room Temp) to match the literature or 100 K to reduce thermal motion (note: cell parameters will shrink).
Refinement: Solve using Direct Methods (SHELXS or SHELXT). Refine against ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
Check: Look for the characteristic ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
space group and the water oxygen on the special position (twofold axis).
Implications for Drug Development
The structural features described above translate into specific risks and strategies for pharmaceutical development.
Hygroscopicity Management
The presence of the water channel in the crystal lattice indicates that the material is hygroscopic .[1]
Risk: In varying humidity (RH) conditions, the material may absorb excess moisture (deliquescence) or lose lattice water (efflorescence).[1]
Control: Store the dihydrochloride salt in tightly sealed containers with desiccants. Handle in humidity-controlled environments (<40% RH) during weighing and transfer.[1]
Salt Selection Strategy
If the 1,8-diaminooctane moiety is part of a larger API (Active Pharmaceutical Ingredient), the dihydrochloride salt may not be the optimal choice due to this hydration propensity.[1]
Alternative: Consider dimesylate or ditartrate salts, which often form anhydrous lattices with higher thermal stability.
Development Decision Tree
Use the following logic to determine if this salt form is appropriate for your application.
Figure 2: Decision logic for incorporating 1,8-diaminooctane dihydrochloride into pharmaceutical workflows.
References
Primary Structural Source:
van Blerk, C., & Kruger, G. J. (2007). Octane-1,8-diammonium dichloride monohydrate. Acta Crystallographica Section E: Structure Reports Online, 63(11), o4289.
General Context on Diamine Salts:
Broomhead, J. A., & Rendall, I. F. (1992). Crystal structures of diammonium salts. Australian Journal of Chemistry, 45, 1-10. (Provides context on the even-odd effect in packing).
Byrn, S. R., Pfeiffer, R. R., & Stowell, J. G. (1999). Solid-State Chemistry of Drugs (2nd Ed.). SSCI, Inc.
Application Note & Protocol: Synthesis of 2D Layered Perovskites with 1,8-Diaminooctane
Introduction: Beyond Conventional Perovskites with Diamine Spacers Three-dimensional (3D) metal-halide perovskites have demonstrated remarkable potential in optoelectronic applications. However, their inherent instabilit...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond Conventional Perovskites with Diamine Spacers
Three-dimensional (3D) metal-halide perovskites have demonstrated remarkable potential in optoelectronic applications. However, their inherent instability towards moisture, heat, and light remains a significant hurdle for commercialization. Two-dimensional (2D) perovskites offer a compelling solution to this stability challenge. These materials possess a natural quantum-well structure, where inorganic metal-halide layers are separated by bulky organic spacer cations.[1][2] This layered architecture not only imparts superior environmental resilience but also allows for fine-tuning of optoelectronic properties through quantum confinement effects.
This document provides a detailed guide to the synthesis of 2D layered perovskites utilizing 1,8-diaminooctane (OdA) as the organic spacer. It is crucial to distinguish the resulting structure from the classic Ruddlesden-Popper (RP) phase. While RP phases are formed with monoammonium cations (R-NH₃⁺) that create a bilayer between inorganic slabs held by van der Waals forces, diammonium cations like protonated 1,8-diaminooctane (⁺H₃N-(CH₂)₈-NH₃⁺) can bridge adjacent inorganic layers.[3][4] This forms a Dion-Jacobson (DJ) phase , which typically exhibits a more rigid structure, shorter interlayer distance, and potentially enhanced charge transport due to the absence of the van der Waals gap.[3][4]
The use of a long-chain spacer like 1,8-diaminooctane has been shown to yield highly stable 2D perovskites with remarkable photophysical properties, including near-unity photoluminescence quantum yields (PLQY) in certain compositions, making them exceptionally promising for applications in light-emitting diodes (LEDs) and stable solar cells.[5]
The "Why": Rationale Behind Experimental Design
A successful synthesis is not merely a sequence of steps but a series of informed decisions. Here, we dissect the causality behind the key choices in synthesizing high-quality 2D DJ perovskites with 1,8-diaminooctane.
Choice of Spacer Cation (1,8-Diaminooctane): The length and nature of the spacer are critical. The eight-carbon alkyl chain of 1,8-diaminooctane provides a significant hydrophobic barrier, which is a primary contributor to the material's enhanced moisture stability.[5] Its diammonium functionality allows for the formation of the more rigid DJ phase, where stronger hydrogen bonding between the spacer and the inorganic layers can lead to a more stable crystal structure compared to its RP counterparts.[4][5]
Precursor Stoichiometry and the 'n' Value: The general formula for these quasi-2D perovskites is (OdA)(A)n-1BnX3n+1, where 'n' represents the number of metal-halide octahedra layers sandwiched between the organic spacers. The value of 'n' is controlled by the molar ratio of the precursors: the diammonium salt, the small A-site cation salt (e.g., methylammonium iodide, MAI), and the metal halide (e.g., PbI₂ or SnBr₂). A higher ratio of MAI and PbI₂ relative to the OdA salt will result in a larger average 'n' value, shifting the material's properties closer to those of a 3D perovskite (lower bandgap, red-shifted emission).
Solvent System Selection: The choice of solvent is paramount for controlling crystallization kinetics. High-boiling point polar aprotic solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are commonly used due to their excellent ability to dissolve the ionic precursors. The rate of crystallization, which dictates film quality and crystal size, can be modulated by introducing an anti-solvent (e.g., chlorobenzene, isopropanol) that is miscible with the primary solvent but in which the perovskite precursors are insoluble.[6] This "anti-solvent quenching" method induces rapid supersaturation, leading to the formation of uniform nanocrystals or thin films.
Atmosphere Control: For lead-based perovskites, synthesis can often be performed under ambient conditions, although an inert atmosphere (e.g., nitrogen or argon) is always recommended to minimize moisture. For tin-based perovskites, an inert atmosphere is absolutely critical. The Sn²⁺ cation is highly susceptible to oxidation to Sn⁴⁺ in the presence of oxygen, which creates defects that quench luminescence and degrade device performance.[5]
Visualizing the Synthesis and Structure
Diagram: Synthesis Workflow
The following diagram outlines the typical solution-based synthesis process for 2D layered perovskites.
Caption: Synthesis workflow from precursors to characterization.
Diagram: Structural Comparison
This diagram illustrates the fundamental structural difference between a Ruddlesden-Popper phase (using a monoammonium spacer) and a Dion-Jacobson phase (using a diammonium spacer like 1,8-diaminooctane).
Caption: RP vs. DJ perovskite structures.
Protocol: Solution Synthesis of (OdA)PbI₄ (n=1)
This protocol details the synthesis of the pure n=1 phase, (OdA)PbI₄, which serves as a foundational material. Higher 'n' members can be synthesized by adding a third precursor, such as methylammonium iodide (MAI), and adjusting the stoichiometry accordingly.
Materials and Equipment
Chemicals:
Lead(II) Iodide (PbI₂), 99.99% trace metals basis
1,8-Diaminooctane (OdA), 98%
Hydroiodic Acid (HI), 57 wt. % in H₂O, distilled
N,N-Dimethylformamide (DMF), anhydrous, 99.8%
Isopropanol (IPA), anhydrous, 99.5%
Diethyl Ether
Equipment:
Schlenk line or glovebox with N₂ or Ar atmosphere
Magnetic stirrer and hotplate
Centrifuge
Vacuum oven
Standard laboratory glassware (flasks, beakers, graduated cylinders)
Syringes and 0.22 µm PTFE filters
Step 1: Synthesis of 1,8-Diaminooctane Dihydroiodide (OdAI₂)
Safety Note: Work in a well-ventilated fume hood. Hydroiodic acid is highly corrosive.
Dissolve 10 mmol of 1,8-diaminooctane in 20 mL of isopropanol in a round-bottom flask placed in an ice bath.
Slowly add 25 mmol (a slight excess) of hydroiodic acid dropwise while stirring. A white precipitate will form immediately.
Continue stirring in the ice bath for 2 hours to ensure complete reaction.
Isolate the white precipitate by vacuum filtration.
Wash the product three times with diethyl ether to remove unreacted starting materials.
Dry the resulting OdAI₂ salt in a vacuum oven at 60 °C overnight. Store in a desiccator or glovebox.
Step 2: Synthesis of (OdA)PbI₄ Powder
Inside a nitrogen-filled glovebox, dissolve 1 mmol of PbI₂ and 1 mmol of the synthesized OdAI₂ salt in 10 mL of DMF.
Stir the solution on a hotplate at 70 °C for at least 4 hours until all precursors are fully dissolved, yielding a clear, yellow solution.
Allow the solution to cool to room temperature.
Crystals can be obtained by slow evaporation of the solvent over several days in a loosely capped vial. Alternatively, for powder synthesis, the solution can be added dropwise into a vigorously stirred anti-solvent like isopropanol (at a 1:10 volume ratio of perovskite solution to anti-solvent).
A yellow precipitate will form. Continue stirring for 30 minutes.
Collect the precipitate by centrifugation at 5000 rpm for 10 minutes.
Discard the supernatant and wash the solid by re-dispersing in IPA and centrifuging again. Repeat this washing step twice.
Dry the final yellow powder in a vacuum oven at 60 °C for 12 hours.
Quantitative Data Summary
The following table summarizes the expected properties of (OdA)(MA)n-1PbnI3n+1 perovskites as a function of the layer number 'n'. Note that these are approximate values and can vary based on the precise synthesis conditions and material form (bulk crystal vs. thin film).
*Note: Stoichiometric ratios for precursor solutions. The notation for quasi-2D perovskites is often represented as a mixture of salts, for example, for n=2, the precursor solution would contain OdAI₂, MAI, and PbI₂ in a 1:2:2 molar ratio.
Validation: Confirming Successful Synthesis
To ensure the desired 2D perovskite has been synthesized, the following characterization techniques are essential:
X-Ray Diffraction (XRD): This is the most definitive technique for confirming the layered structure. A successful synthesis will show a series of sharp, intense diffraction peaks at low 2θ angles (typically <10°). These peaks correspond to the (00l) crystallographic planes and are a direct measure of the interlayer spacing, which is dictated by the length of the 1,8-diaminooctane spacer. The peak positions will shift to slightly higher angles as 'n' increases.
UV-Visible Absorption Spectroscopy: The absorption spectrum of 2D perovskites is characterized by sharp excitonic peaks at the absorption edge, a hallmark of their quantum-well nature. The position of the primary excitonic peak is a reliable indicator of the bandgap and the 'n' value.[7] As 'n' increases, the peak will red-shift to lower energies (longer wavelengths).
Photoluminescence (PL) Spectroscopy: The PL emission peak should be narrow and located at an energy slightly below the main absorption peak. The emission color provides a quick visual confirmation of the bandgap. For instance, the n=1 (OdA)PbI₄ material should exhibit a strong green-yellow luminescence.[8]
References
Gardner, J. M., et al. (2015). Layered 2D alkyldiammonium lead iodide perovskites: synthesis, characterization, and use in solar cells. Journal of Materials Chemistry A. Available at: [Link]
Ghosh, B., et al. (2019). Synthesis of air-stable two-dimensional nanoplatelets of Ruddlesden–Popper organic–inorganic hybrid perovskites. Nanoscale. Available at: [Link]
Chen, Y., et al. (2018). Facile synthesis of two-dimensional Ruddlesden–Popper perovskite quantum dots with fine-tunable optical properties. Nanoscale Research Letters. Available at: [Link]
Zheng, D., et al. (2024). Manipulation of Crystal Orientation and Phase Distribution of Quasi-2D Perovskite through Synergistic Effect of Additive Doping and Spacer Engineering. Inorganic Chemistry. Available at: [Link]
Mondal, A., et al. (2023). Spacer Switched Two Dimensional Tin Bromide Perovskites Leading to Ambient Stable Near Unity Photoluminescence Quantum Yield. ChemRxiv. Available at: [Link]
Ben Mbarek, H., et al. (2024). A novel layered Cu-based perovskite metal–organic framework with 1,2-diaminoethane cations: synthesis, crystal structure, and thermal and magnetic properties. Materials Advances. Available at: [Link]
Chen, Y., et al. (2022). Spacer Engineering of Diammonium-Based 2D Perovskites toward Efficient and Stable 2D/3D Heterostructure Perovskite Solar Cells. Advanced Energy Materials. Available at: [Link]
Wang, Z., et al. (2020). Phase Distribution and Carrier Dynamics in Multiple-Ring Aromatic Spacer-Based Two-Dimensional Ruddlesden–Popper Perovskite Solar Cells. ACS Nano. Available at: [Link]
Li, J., et al. (2020). Ruddlesden–Popper Perovskites: Synthesis and Optical Properties for Optoelectronic Applications. Advanced Energy Materials. Available at: [Link]
Sereda, O., et al. (2022). Theoretical assessment of thermodynamic stability of 2D octane-1,8-diammonium lead halide perovskites. ResearchGate. Available at: [Link]
Chen, Y., et al. (2018). Facile synthesis of two-dimensional Ruddlesden–Popper perovskite quantum dots with fine-tunable optical properties. ResearchGate. Available at: [Link]
Chen, Y., et al. (2022). Accelerated Formation of 2D Ruddlesden—Popper Perovskite Thin Films by Lewis Bases for High Efficiency Solar Cell Applications. MDPI. Available at: [Link]
Zheng, D., et al. (2024). Manipulation of Crystal Orientation and Phase Distribution of Quasi-2D Perovskite through Synergistic Effect of Additive Doping and Spacer Engineering. ACS Publications. Available at: [Link]
Lee, J., et al. (2023). Design principles of spacer cations for suppressing phase segregation in 2D halide perovskites. Chemical Science. Available at: [Link]
Chen, C.-C., et al. (2021). Improving the performance of perovskite solar cells by adding 1,8-diiodooctane in the CH3NH3PbI3 perovskite layer. ResearchGate. Available at: [Link]
Liu, M., et al. (2024). 2D Halide Perovskite Phase Formation Dynamics and Their Regulation by Co‐Additives for Efficient Solar Cells. Advanced Materials Interfaces. Available at: [Link]
Wang, P., et al. (2024). Intermediate Phase Suppression with Long Chain Diammonium Alkane for High Performance Wide-Bandgap and Tandem Perovskite Solar Cells. Advanced Materials. Available at: [Link]
Son, D.-Y., et al. (2025). 2D materials and additives: a dual approach to high-performance tin perovskite solar cells. Microstructures. Available at: [Link]
preparation of polyamide precursors using 1,8-diaminooctane dihydrochloride
Application Note & Protocol Title: A Practical Guide to the Synthesis of Aliphatic Polyamide Precursors via Interfacial Polymerization Utilizing 1,8-Diaminooctane Dihydrochloride Abstract This document provides a compreh...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
Title: A Practical Guide to the Synthesis of Aliphatic Polyamide Precursors via Interfacial Polymerization Utilizing 1,8-Diaminooctane Dihydrochloride
Abstract
This document provides a comprehensive protocol for researchers and scientists on the preparation of a high-molecular-weight aliphatic polyamide, specifically Polyamide-8,10. The synthesis is achieved through interfacial polymerization, a robust and efficient method that occurs at the boundary of two immiscible liquid phases.[1][2][3] A key focus of this guide is the practical use of 1,8-diaminooctane dihydrochloride as the starting material for the diamine precursor. This necessitates an in situ neutralization step to generate the reactive free diamine. The protocol details the preparation of the aqueous diamine solution, the organic diacid chloride solution, and the subsequent polymerization process to yield the polyamide. This guide emphasizes the causality behind procedural steps, critical safety considerations, and methods for characterization, ensuring a reproducible and well-understood experimental workflow.
Introduction and Scientific Principles
Polyamides are a critical class of high-performance polymers characterized by the repeating amide linkage (–CO-NH–) in their backbone.[1] Their exceptional durability, strength, and thermal stability make them indispensable in applications ranging from textiles (e.g., Nylon) to engineering plastics.[4] The synthesis of polyamides is a classic example of step-growth condensation polymerization, where bifunctional monomers—typically a diamine and a diacid or its more reactive derivative, a diacid chloride—react to form long polymer chains.[5][6]
While the free 1,8-diaminooctane is a common monomer, its dihydrochloride salt offers advantages in terms of stability and handling. However, the salt is unreactive for polymerization as the amine groups are protonated. Therefore, the foundational step of this protocol is the liberation of the free diamine (1,8-diaminooctane) from its dihydrochloride salt using a stoichiometric amount of a strong base, such as sodium hydroxide (NaOH).
The polymerization itself is conducted via the interfacial method.[2] This technique is particularly advantageous as the reaction is rapid and can be performed at ambient temperature and pressure.[7] It involves dissolving the diamine monomer in an aqueous phase and the diacid chloride monomer in an organic solvent immiscible with water.[3] Polymer formation is confined to the interface between these two layers.[2] The reaction is self-limiting as the newly formed polymer film acts as a barrier to monomer diffusion, but continuous removal of the film allows the reaction to proceed until one of the monomers is depleted.[2][8] The condensation reaction between the diamine and the diacid chloride liberates hydrochloric acid (HCl) as a byproduct.[5] The base (NaOH) in the aqueous phase serves a dual purpose: it first neutralizes the dihydrochloride salt and then neutralizes the HCl byproduct, preventing it from protonating and deactivating the diamine monomer.[4]
This guide will focus on the synthesis of Polyamide-8,10 from 1,8-diaminooctane and sebacoyl chloride.
Health and Safety Precautions
All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).
1,8-Diaminooctane (and its salt): Corrosive and can cause severe skin and eye damage.[9] It may also cause an allergic skin reaction.[10] Avoid inhalation of dust and direct contact.[11]
Sebacoyl Chloride: A corrosive and lachrymatory substance that reacts violently with water. It is irritating to the skin, eyes, and respiratory system.[8] Handle with extreme care.
Sodium Hydroxide (NaOH): Extremely caustic and can cause severe chemical burns upon contact.[8]
Hexane: A flammable organic solvent. Its vapors can irritate the respiratory tract.[8] Keep away from ignition sources.
Personal Protective Equipment (PPE): Mandatory PPE includes a lab coat, chemical splash goggles, and nitrile or PVC gloves.[11] Ensure eyewash stations and safety showers are accessible.[12]
Materials and Equipment
Reagent
Formula
CAS No.
Purity
Supplier
1,8-Diaminooctane Dihydrochloride
C₈H₂₂Cl₂N₂
7613-16-3
≥98%
Major Chemical Supplier
Sebacoyl Chloride
C₁₀H₁₆Cl₂O₂
111-19-3
≥99%
Major Chemical Supplier
Sodium Hydroxide (NaOH)
NaOH
1310-73-2
≥97%
Major Chemical Supplier
Hexane (or other suitable organic solvent)
C₆H₁₄
110-54-3
ACS Grade
Major Chemical Supplier
Deionized Water
H₂O
7732-18-5
-
Laboratory Source
Acetone (for washing)
C₃H₆O
67-64-1
ACS Grade
Major Chemical Supplier
150 mL Beakers (x2)
Glass stirring rod
Forceps (tweezers)
Graduated cylinders (25 mL, 100 mL)
Magnetic stirrer and stir bar (optional, for solution prep)
Analytical balance
Fume hood
Experimental Workflow and Protocols
The overall experimental workflow involves the preparation of two distinct monomer solutions followed by the interfacial polymerization reaction.
Figure 2: Chemical reaction scheme for the synthesis of Polyamide-8,10.
Characterization:
The successful formation of the polyamide can be confirmed using Fourier-Transform Infrared (FT-IR) spectroscopy. Key characteristic peaks to look for include:
N-H stretch: A broad peak around 3300 cm⁻¹.
C=O stretch (Amide I): A strong, sharp peak around 1640 cm⁻¹.
N-H bend (Amide II): A peak around 1540 cm⁻¹.
Troubleshooting
Problem
Possible Cause
Solution
No polymer film forms at the interface.
Insufficient base to neutralize the diamine salt; one of the reagents was omitted.
Ensure the 2:1 molar ratio of NaOH to diamine salt is used. Double-check that all reagents were added correctly.
Polymer rope breaks easily.
Impure reagents; incorrect stoichiometry; agitation of the interface during layering.
Use high-purity reagents. Ensure molar equivalence between the free diamine and the diacid chloride. Be very gentle when adding the organic layer.
Reaction is very slow or seems to stop.
The HCl byproduct is not being neutralized, protonating the diamine.
Confirm that sufficient NaOH was added to the aqueous phase to act as an acid scavenger.
References
Polymers: How to Make Nylon. (2010, September 7). MiraCosta College.
ORGANIC POLYMERS: THE SYNTHESIS OF NYLON. CHEM 30 Organic Lab.
Nylon synthesis. Dynamic Science.
The "Rope-Trick" Synthesis of Nylon. (2015, December 5). Instructables.
1,8-Diaminooctane - Safety D
Interfacial Polymerization of Nylon 6,10. (2020, June 26). LibreTexts Chemistry.
SAFETY DATA SHEET - 1,8-Diaminooctane. (2025, June 5). TCI Chemicals.
INTRODUCTION - Interfacial Polymeriz
SAFETY DATA SHEET - 1,8-Diamino-3,6-dioxaoctane. Merck Millipore.
SAFETY DATA SHEET - Octamethylenediamine. (2010, May 3). Thermo Fisher Scientific.
Interfacial Polymerization.
Interfacial Polymerization; Making Nylon 6,10. (2020, December 13). YouTube.
Formation of Polyamides. (2024, December 23). Save My Exams.
Technical Support Center: Removing Unreacted 1,8-Diaminooctane Dihydrochloride from Thin Films
Prepared by the Senior Application Scientist Team Welcome to the technical support center for post-synthesis purification of thin films. This guide provides in-depth troubleshooting advice, detailed protocols, and answer...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for post-synthesis purification of thin films. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions regarding the removal of unreacted 1,8-diaminooctane dihydrochloride. We understand that residual monomers can significantly impact film properties, from mechanical integrity to functional performance, and that their effective removal is critical for generating reliable and reproducible results.
This document is structured to provide solutions to common challenges encountered in the lab. We will begin with a troubleshooting guide in a question-and-answer format, followed by detailed experimental protocols and a quick-reference FAQ section.
Troubleshooting Guide: Addressing Common Issues
This section addresses specific problems you may encounter during the washing and purification process. Each answer provides a step-by-step solution grounded in the physicochemical principles at play.
Question 1: I performed a solvent wash, but subsequent analytical tests (e.g., GC-MS, LC-MS) show significant amounts of residual 1,8-diaminooctane dihydrochloride. How can I improve removal efficiency?
Answer:
This is a common issue that typically stems from using a suboptimal solvent or an insufficient washing procedure. 1,8-diaminooctane dihydrochloride is a salt, meaning it has two hydrochloride adducts. Its solubility is therefore highest in polar solvents.
Core Principles:
Solubility: As a dihydrochloride salt, the monomer is hydrophilic and requires a polar solvent to be effectively solvated and removed. Non-polar solvents will have very limited success.
Diffusion: The removal process is governed by the diffusion of the monomer from the thin film matrix into the bulk solvent. This process is dependent on time, temperature, and agitation.
Troubleshooting Steps:
Re-evaluate Your Solvent Choice: If you are using a non-polar or weakly polar solvent (e.g., hexane, toluene, chloroform), switch to a highly polar solvent.
Primary Recommendation: Start with Deionized (DI) Water. It is highly polar, inexpensive, and effective at dissolving the dihydrochloride salt.
Alternative Polar Solvents: If your film is sensitive to water, consider polar organic solvents like Methanol, Ethanol, or Isopropanol (IPA). Be aware that organic solvents can cause some polymer films, like polyamides, to swell or change their properties[1].
Optimize Washing Parameters:
Increase Immersion Time: Diffusion is a time-dependent process. If you are washing for a few minutes, extend this to 30-60 minutes, or even longer. For thick or highly cross-linked films, multiple hours may be necessary[2].
Incorporate Agitation: A static wash is often insufficient. Gentle agitation (e.g., using an orbital shaker at 50-100 rpm) continuously replaces the solvent at the film's surface, maintaining a high concentration gradient and accelerating diffusion.
Perform Sequential Washes: Instead of a single long wash, perform multiple sequential washes with fresh solvent. For example, three 20-minute washes are significantly more effective than one 60-minute wash at removing contaminants.
Consider Gentle Heating: Increasing the temperature to 30-40°C can enhance the solubility of the monomer and increase the diffusion rate. However, exercise caution, as elevated temperatures can alter the mechanical properties and residual stress of the thin film[3][4].
Verify with a Control Experiment: Prepare a test film and deliberately do not wash it. Analyze it alongside your washed film to confirm the initial concentration of the residual monomer and quantify the effectiveness of your improved washing protocol.
Question 2: My thin film's performance (e.g., permeability, selectivity, mechanical strength) has degraded after the washing step. What is causing this, and how can I prevent it?
Answer:
Degradation of film properties is a clear indication of an incompatibility between your washing protocol and the film material itself. This is particularly prevalent in functional polymer films like polyamides.
Core Principles:
Solvent-Polymer Interaction: Organic solvents can be absorbed by polymer networks, leading to swelling, plasticization, or even partial dissolution of the film. These changes can alter the film's microstructure and, consequently, its performance[1].
Residual Stress: Thin films possess internal residual stresses that are highly dependent on processing conditions[5][6]. Aggressive washing (e.g., harsh solvents, high temperatures, rapid drying) can alter this stress state, potentially leading to cracking, delamination, or changes in mechanical behavior[7].
Troubleshooting Steps:
Assess Solvent Compatibility: The first step is to ensure your chosen solvent is not harming the film.
Switch to a Milder Solvent: If you are using a strong organic solvent like NMP, DMSO, or acetone, switch to a less aggressive polar solvent. Deionized water is the least likely to cause chemical or structural changes in many common polymer films. If water is not an option, try isopropanol or ethanol, which are generally less aggressive than acetone or methanol[8].
Conduct a Solvent Soak Test: Before applying a new washing protocol to your valuable samples, immerse a small, non-critical test film in the proposed solvent for the intended duration. After soaking, characterize the film for changes in thickness (swelling), surface morphology (AFM, SEM), and mechanical properties to qualify the solvent.
Modify Your Drying Protocol: Rapid evaporation of solvent from a swollen film can induce significant stress, leading to cracking.
Slow Evaporation: Instead of blowing the film dry with nitrogen or air immediately after washing, allow the solvent to evaporate more slowly in a controlled environment (e.g., under a petri dish cover).
Solvent Exchange: Before drying, consider immersing the film in a second, more volatile solvent that is miscible with the first but less interactive with the film. For example, after a DI water wash, you could briefly rinse with isopropanol to displace the water, followed by gentle nitrogen drying.
Avoid Excessive Temperatures: Limit any heating to the lowest effective temperature (ideally not exceeding 40-50°C) to minimize thermal stress and potential reflowing or annealing of the polymer chains[3].
Detailed Experimental Protocols
These protocols provide a starting point for developing a robust and validated purification workflow.
This method is gentle, effective, and suitable for most thin films on solid substrates.
Materials:
Beakers or petri dishes of appropriate size
High-purity polar solvent (e.g., DI Water, Isopropanol)
Orbital shaker (optional, but recommended)
Clean, blunt-nosed tweezers
Source of dry, inert gas (e.g., nitrogen)
Procedure:
Preparation: Fill three separate, clean beakers or dishes (labeled Wash 1, Wash 2, Wash 3) with enough fresh solvent to fully submerge the thin film sample.
First Wash: Using tweezers, carefully place the thin film sample into the "Wash 1" container.
Agitation: Place the container on an orbital shaker set to a low speed (e.g., 75 rpm) for 20-30 minutes. If a shaker is unavailable, gently swirl the container by hand every 5 minutes.
Transfer: Carefully remove the sample from "Wash 1" and let excess solvent drip off for a few seconds. Immediately transfer it to the "Wash 2" container.
Second & Third Washes: Repeat the agitation step (Step 3) for the sample in "Wash 2" and subsequently in "Wash 3," each for 20-30 minutes.
Final Rinse (Optional): If using water as the primary solvent, perform a final quick rinse (10-20 seconds) in isopropanol to facilitate drying.
Drying: Remove the sample from the final wash. Gently blow-dry with a stream of nitrogen. Ensure the gas stream is not aimed directly at the film surface at high pressure, which could cause damage. Hold the sample at an angle to the stream.
Validation: The film is now ready for use or for analytical validation to confirm the removal of the monomer.
Protocol 2: Analytical Validation via Headspace GC-MS
This protocol outlines how to confirm the absence of residual 1,8-diaminooctane dihydrochloride. Gas Chromatography (GC) is an ideal technique for separating volatile and semi-volatile compounds[9]. Headspace analysis is preferred as it introduces only the volatile components into the instrument, protecting it from the non-volatile film matrix[10].
Procedure:
Sample Preparation:
Carefully cut a precisely measured piece of the washed thin film (e.g., 1 cm x 1 cm) and place it into a 20 mL headspace vial.
Create a "positive control" vial containing an unwashed film sample of the same size.
Create a "standard" vial by adding a known, small quantity of 1,8-diaminooctane dihydrochloride to an empty vial. This is for peak identification.
Headspace Incubation: Seal the vials. Place them in the headspace autosampler, which will heat them to a specified temperature (e.g., 80-100°C) for a set time (e.g., 30-60 minutes). This allows any residual monomer to volatilize into the gas phase (the "headspace") above the sample.
Injection & Analysis: The autosampler will automatically inject a sample of the heated gas from the headspace into the GC-MS system.
Data Interpretation:
Analyze the chromatogram from the "standard" vial to determine the retention time of the 1,8-diaminooctane peak.
Compare the chromatograms of your washed and unwashed samples. An effective cleaning protocol will result in a significant reduction or complete disappearance of the target monomer peak in the washed sample compared to the positive control.
Visual Workflow and Data Summary
Decision Workflow for Removal Protocol Selection
The following diagram outlines a logical workflow for choosing the appropriate purification strategy based on your specific film and experimental constraints.
Caption: Decision workflow for selecting a purification protocol.
Solvent Selection Guide
This table summarizes the properties of recommended solvents for removing 1,8-diaminooctane dihydrochloride.
Solvent
Polarity Index
Boiling Point (°C)
Considerations for Polyamide & Other Polymer Films
Deionized Water
10.2
100
Excellent choice. Highly effective for salts. Generally inert and non-swelling for most cross-linked films.
Methanol
5.1
65
Good polarity. Can cause swelling or performance changes in some polyamide films[1]. Use with caution.
Ethanol
4.3
78
Good polarity. Generally less aggressive than methanol. A viable alternative to water.
Isopropanol (IPA)
3.9
82
Moderate polarity. Often used for final rinsing due to its volatility. Less aggressive than methanol/ethanol[8].
Acetone
5.1
56
Use with caution. While polar, it is an aggressive solvent that can damage or dissolve many polymer films[1][11].
Frequently Asked Questions (FAQ)
Q1: Can I use Soxhlet extraction to clean my thin films?
A: While Soxhlet extraction is extremely effective for exhaustive purification, it is generally too aggressive for thin films. The combination of continuous extraction with boiling solvent at elevated temperatures for extended periods can easily damage or delaminate the film from its substrate. It is better suited for purifying bulk polymer materials.
Q2: My monomer is the free base 1,8-diaminooctane, not the dihydrochloride salt. Does this guide still apply?
A: The principles are the same, but your solvent choice will be different. The free base (CAS 373-44-4) is less polar than the dihydrochloride salt[12]. While it will still have some solubility in polar solvents like ethanol or IPA, you may find that moderately polar solvents are also effective. However, the free base is corrosive and requires careful handling[13]. The core troubleshooting steps of optimizing time, agitation, and performing sequential washes still apply.
Q3: How clean is "clean enough"? What is an acceptable level of residual monomer?
A: The acceptable level is application-dependent. For applications in medical devices or drug development, regulatory standards may dictate extremely low limits, often in the parts-per-million (ppm) range, which must be verified by validated analytical methods[9]. For fundamental research, the goal is typically to reduce the monomer concentration to a level where it no longer influences the film properties you are studying, as confirmed by a lack of change upon further washing.
References
ResearchGate. (n.d.). Understanding the Influence of Solvents on the Intrinsic Properties and Performance of Polyamide Thin Film Composite Membranes. Available at: [Link]
Kamal, F., et al. (2019). Solution-processed transparent ferroelectric nylon thin films. National Institutes of Health (NIH). Available at: [Link]
ResearchGate. (2019). How could I effectively remove the monomers after free radical polymerization?. Available at: [Link]
ResearchGate. (2023). (PDF) Fabrication of polyamide thin film composite membranes using aliphatic tetra-amines and terephthaloyl chloride crosslinker for organic solvent nanofiltration. Available at: [Link]
ResearchGate. (n.d.). Enhancing performances of polyamide thin film composite membranes via co-solvent assisted interfacial polymerization. Available at: [Link]
Google Patents. (n.d.). US4218358A - Process for removing unreacted monomers from polymerization slurries.
Karim, Z., et al. (2015). Thin film composite polyamide membranes: parametric study on the influence of synthesis conditions. RSC Advances. Available at: [Link]
University of Groningen Research Portal. (n.d.). Influence of monomer architecture on the shear properties of molecularly thin polymer melts. Available at: [Link]
Grodowska, K., & Parczewski, A. (2010). Analytical methods for residual solvents determination in pharmaceutical products. Acta Poloniae Pharmaceutica.
ATSDR. (n.d.). 7. ANALYTICAL METHODS. Available at: [Link]
Grodowska, K., & Parczewski, A. (2010). ANALYTICAL METHODS FOR RESIDUAL SOLVENTS DETERMINATION IN PHARMACEUTICAL PRODUCTS. Acta Poloniae Pharmaceutica. Available at: [Link]
PubChem. (n.d.). 1,8-Octanediamine. Available at: [Link]
National Institutes of Health (NIH). (n.d.). Review Paper: Residual Stresses in Deposited Thin-Film Material Layers for Micro. Available at: [Link]
ResearchGate. (n.d.). Effect of residual stresses on mechanical properties and interface adhesion strength of SiN thin films. Available at: [Link]
SciSpace. (2009). Quantifying residual stress in nanoscale thin polymer films via surface wrinkling. Available at: [Link]
ResearchGate. (2013). How to clean dust-like pollutant from thin film?. Available at: [Link]
AIP Publishing. (2022). Residual stress of glass and crystalline oxide thin films responding to humidity. Applied Physics Letters. Available at: [Link]
Green Chemistry. (n.d.). A sustainable way of recycling polyamides: dissolution and ammonolysis of polyamides to diamines and diamides using ammonia and biosourced glycerol. RSC Publishing. Available at: [Link]
NIST. (n.d.). 1,8-Diaminooctane. NIST WebBook. Available at: [Link]
MicroChemicals. (n.d.). Photoresist Removal. Available at: [Link]
Comparative Guide: 1,8-Diaminooctane Dihydrochloride vs. Free Base FTIR Analysis
[1] Executive Summary In drug development and polymer synthesis, 1,8-diaminooctane (octamethylenediamine) serves as a critical linker and reagent.[1] However, its performance and handling characteristics differ radically...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
In drug development and polymer synthesis, 1,8-diaminooctane (octamethylenediamine) serves as a critical linker and reagent.[1] However, its performance and handling characteristics differ radically depending on its form: the Free Base (CAS 373-44-4) or the Dihydrochloride Salt (CAS 7613-16-3).[1]
This guide provides a definitive spectral analysis to distinguish these two forms using Fourier Transform Infrared (FTIR) spectroscopy. While the free base is often used in polymerization, the dihydrochloride salt is frequently preferred in biological applications for its water solubility and physiological compatibility. Misidentifying the form can lead to solubility failures in formulation or stoichiometry errors in synthesis.
Part 1: Theoretical Framework & Spectral Physics
To interpret the spectra accurately, one must understand the vibrational physics driving the peak shifts. The transition from free base to dihydrochloride salt involves the protonation of the terminal nitrogen atoms.
The Mechanism of Shift
Free Base (
): The nitrogen has a lone pair, allowing for distinct symmetric and asymmetric stretching vibrations. These appear as sharp doublets.
Dihydrochloride Salt (
): Protonation removes the lone pair and creates a positively charged ammonium group.[1] This introduces strong hydrogen bonding networks with the chloride counter-ions.
Effect: The N-H stretching force constants change, and the hydrogen bonding causes significant peak broadening and a red shift (move to lower wavenumbers).
Part 2: Comparative Spectral Analysis
The following table and analysis break down the critical regions where the two forms diverge.
Table 1: Key Peak Assignments (Free Base vs. 2HCl Salt)
Functional Group Vibration
Region (cm⁻¹)
Free Base Characteristics
Dihydrochloride (2HCl) Characteristics
N-H Stretching
3200–3500
Sharp Doublet: ~3380 cm⁻¹: ~3290 cm⁻¹
Absent / Obscured Replaced by broad ammonium envelope.[1]
Ammonium () Stretch
2500–3200
Absent
Broad Envelope Multiple overlapping bands extending from 2500 to 3100 cm⁻¹.
C-H Stretching ()
2800–2950
Distinct, sharp peaks: ~2920 cm⁻¹: ~2850 cm⁻¹
Shoulders Often appear as sharp spikes riding on top of the broad envelope.
N-H Bending (Deformation)
1550–1650
Scissoring () Single medium band ~1600–1620 cm⁻¹
Asymmetric Bend () Strong band ~1600 cm⁻¹Symmetric Bend () Distinct band ~1500–1550 cm⁻¹
Combination Bands
2000–2500
Absent
Weak Overtones Often visible as weak, broad features characteristic of amine salts.
Detailed Region Analysis
1. The "Amine Gap" (3200–3500 cm⁻¹)
Free Base: Look for the "doublet" signature. If you see two distinct, relatively sharp peaks above 3250 cm⁻¹, you have the free base.
2HCl Salt: This region will be largely empty of sharp peaks. Instead, the baseline will be elevated due to the tail of the ammonium band.
2. The Ammonium Envelope (2500–3100 cm⁻¹)
2HCl Salt: This is the diagnostic region for the salt. The
stretching vibration is complex due to hydrogen bonding with .[1] It creates a "mountain" range that swallows the sharp C-H alkyl stretches (2850/2920 cm⁻¹).
Visual Check: In the salt, the C-H peaks look like "fingers" poking out of a broad hill. In the free base, they rise sharply from a flat baseline.
3. The Fingerprint Region (1500–1600 cm⁻¹)
2HCl Salt: Look for the Symmetric Deformation band near 1500–1550 cm⁻¹. This band is specific to the
Objective: Obtain an artifact-free spectrum of 1,8-diaminooctane 2HCl.
Challenge: Amine salts are hygroscopic. Absorbed water (
) has a broad O-H stretch at 3400 cm⁻¹ that can mimic amine signals or obscure the ammonium envelope.
Method: Diamond ATR (Attenuated Total Reflectance)
Why ATR? KBr pellets are prone to moisture uptake during pressing, which ruins the analysis of amine salts. ATR is faster and minimizes atmospheric exposure.
Step-by-Step Workflow
Crystal Cleaning:
Clean the diamond ATR crystal with isopropanol.
Validation: Run a "Background" scan. Ensure the region 3200–3600 cm⁻¹ is flat (no residual solvent or water vapor).
Sample Preparation:
Take a small amount of 1,8-diaminooctane 2HCl (white crystalline powder).[1]
Critical: Do not grind the salt in a mortar if using ATR; the pressure of the clamp is sufficient. Grinding increases surface area for moisture absorption.
Deposition & Compression:
Place the powder to cover the crystal center.
Apply high pressure using the anvil.
Check: Monitor the "Preview" mode. Look for the C-H peaks at 2900 cm⁻¹. If absorbance is < 0.05, increase pressure. Target absorbance: 0.1 – 0.5 A.U.
Acquisition:
Resolution: 4 cm⁻¹
Scans: 32 (minimum) to reduce noise in the broad ammonium region.
Post-Run Validation (The "Water Check"):
Examine 1630–1650 cm⁻¹. A sharp peak here indicates the bending mode of free water (
). If this is strong, your sample is wet, and the broad stretch at 3400 cm⁻¹ is likely water, not amine.
Remedy: Dry the sample in a vacuum desiccator over
for 2 hours and re-run.
Part 4: Decision Logic & Visualization[1]
The following diagram illustrates the logical workflow for identifying the sample form based on spectral features.
Caption: Logical decision tree for distinguishing 1,8-diaminooctane free base from its dihydrochloride salt using FTIR spectral markers.
References
NIST Mass Spectrometry Data Center. (2023). 1,8-Diaminooctane Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[2] [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on Amine vs. Ammonium Salt shifts).
Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 24250, 1,8-Diaminooctane. [Link][1]
Sigma-Aldrich. (2026).[1] Safety Data Sheet: 1,8-Diaminooctane. (Reference for hygroscopic nature and handling).
A Senior Application Scientist's Guide to the Comprehensive Characterization of 1,8-Diaminooctane Dihydrochloride
In the landscape of drug development and materials science, the purity and structural integrity of bifunctional linkers are paramount. 1,8-Diaminooctane, a versatile building block, is frequently employed in the synthesi...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of drug development and materials science, the purity and structural integrity of bifunctional linkers are paramount. 1,8-Diaminooctane, a versatile building block, is frequently employed in the synthesis of novel therapeutics and functional polymers.[1][2] Its dihydrochloride salt form ensures stability and enhances solubility in aqueous media, making it a preferred reagent.[3] However, the seemingly simple structure of this C8 diamine conceals complexities in its characterization. This guide provides an in-depth comparison of analytical techniques for 1,8-diaminooctane dihydrochloride, with a primary focus on ¹H Nuclear Magnetic Resonance (NMR) spectroscopy, offering field-proven insights for researchers, scientists, and drug development professionals.
The Decisive Role of ¹H NMR in Structural Elucidation
¹H NMR spectroscopy stands as the cornerstone for the structural verification of organic molecules. For 1,8-diaminooctane dihydrochloride, it provides a detailed fingerprint of the proton environment within the molecule.
Theoretical ¹H NMR Profile
In a deuterated solvent such as D₂O, the ¹H NMR spectrum of 1,8-diaminooctane dihydrochloride is expected to exhibit three distinct signals corresponding to the different sets of methylene protons. The protonation of the terminal amino groups to form the dihydrochloride salt significantly influences the chemical shifts of the adjacent methylene protons (α-CH₂). These protons are deshielded due to the electron-withdrawing effect of the -NH₃⁺ groups, causing their resonance to appear at a lower field (higher ppm value) compared to the other methylene protons.
The symmetry of the molecule dictates that the protons on carbons 2 and 7 (β-CH₂) and carbons 3 and 6 (γ-CH₂) will be chemically equivalent, as will the protons on carbons 4 and 5 (δ-CH₂). Therefore, a simplified spectrum with three main multiplets is anticipated.
Interpreting the Experimental Spectrum
A typical ¹H NMR spectrum of 1,8-diaminooctane dihydrochloride in D₂O would display the following key features:
α-Methylene Protons (-CH₂-NH₃⁺): A triplet resonating at the lowest field, typically around 3.0 ppm. The splitting into a triplet is due to coupling with the adjacent β-methylene protons.
β-Methylene Protons: A multiplet appearing upfield from the α-protons, generally in the range of 1.6-1.7 ppm.
γ- and δ-Methylene Protons: A broad multiplet, often overlapping, located further upfield, typically around 1.3-1.4 ppm. The complexity of these signals arises from second-order coupling effects.
The integration of these signals should correspond to a 4:4:8 proton ratio (α:β:γ+δ), confirming the structural integrity of the octyl chain.
Proton Assignment
Expected Chemical Shift (ppm in D₂O)
Expected Multiplicity
Integration
α-CH₂
~3.0
Triplet (t)
4H
β-CH₂
~1.6-1.7
Multiplet (m)
4H
γ, δ-CH₂
~1.3-1.4
Multiplet (m)
8H
Causality in Spectral Features: The choice of D₂O as the NMR solvent is strategic. It readily dissolves the dihydrochloride salt and allows for the exchange of the acidic amine protons (-NH₃⁺) with deuterium. This eliminates the N-H signals from the spectrum and simplifies the multiplicities of the adjacent α-methylene protons by removing N-H coupling, leading to a cleaner, more interpretable spectrum. The residual water peak in D₂O is typically observed around 4.79 ppm.
A Comparative Analysis of Characterization Techniques
While ¹H NMR is a powerful tool, a multi-faceted approach to characterization is essential for ensuring the highest degree of confidence in a compound's identity and purity. The following section compares ¹H NMR with other common analytical techniques.
Technique
Strengths for 1,8-Diaminooctane Dihydrochloride
Limitations
¹H NMR
Provides detailed structural information, including proton connectivity and environment. Quantitative for assessing purity against a known standard.
May not be sensitive to certain inorganic impurities. Can be complex to interpret if significant impurities are present.
¹³C NMR
Confirms the carbon backbone structure. The number of signals indicates the molecular symmetry.
Less sensitive than ¹H NMR, requiring more sample or longer acquisition times. Does not provide information on proton connectivity.
FT-IR Spectroscopy
Provides information about functional groups. Characteristic N-H stretching and bending vibrations confirm the presence of the amine groups. C-H stretching and bending vibrations confirm the alkyl chain.[4]
Does not provide detailed structural connectivity. Less effective for quantitative analysis.
Mass Spectrometry (MS)
Determines the molecular weight of the free base (144.26 g/mol ).[5] Fragmentation patterns can provide structural information.
The dihydrochloride salt is not directly observed. Requires ionization, which can sometimes lead to fragmentation.
Elemental Analysis (EA)
Provides the percentage composition of C, H, N, and Cl, which can be compared to the theoretical values for C₈H₂₂Cl₂N₂.
Does not provide structural information. Requires a highly pure sample for accurate results.
Expert Insight: For a comprehensive and robust characterization, a combination of these techniques is recommended. ¹H and ¹³C NMR provide the core structural confirmation, while FT-IR confirms the presence of key functional groups. Mass spectrometry verifies the molecular weight, and elemental analysis provides empirical formula confirmation, which is particularly important for salt forms.
Workflow for Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of 1,8-diaminooctane dihydrochloride.
Caption: A logical workflow for the comprehensive characterization of 1,8-diaminooctane dihydrochloride.
Experimental Protocol: ¹H NMR Analysis
This protocol outlines the steps for acquiring a high-quality ¹H NMR spectrum of 1,8-diaminooctane dihydrochloride.
Materials:
1,8-Diaminooctane dihydrochloride sample
Deuterium oxide (D₂O, 99.9 atom % D)
NMR tube (5 mm)
Pipettes and vials
Procedure:
Sample Preparation:
Accurately weigh 5-10 mg of 1,8-diaminooctane dihydrochloride into a clean, dry vial.
Add approximately 0.6-0.7 mL of D₂O to the vial.
Gently vortex or shake the vial until the sample is completely dissolved.
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup (300-500 MHz NMR Spectrometer):
Insert the NMR tube into the spinner turbine and place it in the spectrometer's autosampler or manually insert it into the magnet.
Lock the spectrometer on the deuterium signal of the D₂O solvent.
Shim the magnetic field to achieve optimal homogeneity. A good shim will result in sharp, symmetrical peaks.
Data Acquisition:
Set the spectral width to cover a range of approximately -1 to 12 ppm.
Use a 90° pulse angle.
Set the relaxation delay (d1) to at least 5 times the longest T₁ relaxation time of the protons of interest (a value of 2-5 seconds is typically sufficient).
Acquire a suitable number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.
Data Processing:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Calibrate the chemical shift scale by setting the residual HDO peak to its known chemical shift (typically ~4.79 ppm).
Integrate the signals corresponding to the different proton environments.
Analyze the multiplicities of the signals.
Self-Validation: The protocol is self-validating through the internal consistency of the data. The expected chemical shifts, multiplicities, and integration ratios should all align with the known structure of 1,8-diaminooctane dihydrochloride. Any significant deviation would indicate the presence of impurities or a different molecular structure, prompting further investigation.
Conclusion
The robust characterization of 1,8-diaminooctane dihydrochloride is a critical step in its application in research and development. While ¹H NMR spectroscopy is an indispensable tool for primary structural elucidation, a comprehensive approach that incorporates complementary techniques such as ¹³C NMR, FT-IR, Mass Spectrometry, and Elemental Analysis provides the highest level of confidence in the material's identity, purity, and quality. This guide serves as a practical resource for scientists to make informed decisions on the appropriate analytical strategies for this important bifunctional linker.
References
National Institute of Standards and Technology. (n.d.). 1,8-Diaminooctane. NIST Chemistry WebBook. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). 1H NMR (D2O, 500 MHz, δ/ppm relative to TMS): 2.62 (s, 9H, -CH3), 2.88 (t, 2H. Retrieved from [Link]
ResearchGate. (n.d.). 2 Representative negative ion LDI-TOF mass spectra of.... Retrieved from [Link]
PubChem. (n.d.). 1,8-Octanediamine. Retrieved from [Link]
ResearchGate. (n.d.). Determination of biogenic diamines with a vaporisation derivatisation approach using solid-phase microextraction gas chromatography–mass spectrometry. Retrieved from [Link]
DergiPark. (n.d.). Combined Vibrational Spectroscopic and Quantum Chemical Investigations of 1,8-diaminooctane. Retrieved from [Link]
National Institute of Standards and Technology. (n.d.). 1,8-Diaminooctane. Retrieved from [Link]
ResearchGate. (n.d.). 1 H-NMR chemical shifts (ppm) for complexes 1-6 in different deuterated.... Retrieved from [Link]
Agilent. (n.d.). Amines Analysis of diamines in water. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2025, December 28). Understanding Diamine Chemical Properties: The Case of 1,8-Diaminooctane. Retrieved from [Link]
ResearchGate. (n.d.). FTIR spectra for A) pure ethoxylated 1,8 diamino octane, B) mono.... Retrieved from [Link]
PubMed. (2020, January 11). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Retrieved from [Link]
21.pubs.acs.org. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]
Google Patents. (n.d.). CN102276477A - Preparation method of 1,8-diamino-octane.
ResearchGate. (n.d.). (PDF) NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]
proquest.com. (2010, September 29). Synthesis of Heterocyclic Chiral Diamines and Use of Diamine-Based Chiral Guanidines to Determine Enantiopurity of Amino Acids. Retrieved from [Link]
PubMed Central. (2023, May 20). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Retrieved from [Link]
Organometallics. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]
Reddit. (2023, May 9). NMR impurities after chromatography. Retrieved from [Link]
A Comparative Guide to the XRD Diffraction Patterns of 1,8-Diaminooctane Dihydrochloride Films and Its Analogs
For researchers, scientists, and drug development professionals, understanding the solid-state properties of thin films is paramount for controlling material performance and ensuring product stability. X-ray diffraction...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, understanding the solid-state properties of thin films is paramount for controlling material performance and ensuring product stability. X-ray diffraction (XRD) stands as a cornerstone technique for elucidating the crystalline structure of these films. This guide provides a comprehensive comparison of the expected XRD diffraction patterns of 1,8-diaminooctane dihydrochloride films, a molecule of interest in various applications, including as a crosslinker and a spacer in the synthesis of molecular cages and microporous materials.[1] Due to the limited availability of direct experimental XRD data for 1,8-diaminooctane dihydrochloride films in the public domain, this guide will leverage crystallographic data from homologous series of alkane-α,ω-diammonium dichlorides to predict and interpret its diffraction characteristics. We will explore how the alkyl chain length influences the crystal packing and, consequently, the XRD pattern, providing a predictive framework for researchers working with this class of compounds. Furthermore, we will contrast these characteristics with those of alternative organic film-forming agents to offer a broader perspective on material selection and characterization.
The Critical Role of XRD in Thin Film Characterization
The arrangement of molecules in a thin film dictates its physical and chemical properties. For crystalline and semi-crystalline organic films, XRD is an indispensable non-destructive technique that provides a wealth of information, including:
Phase Identification: Determining the specific crystalline form(s) present in the film.
Crystallinity Assessment: Quantifying the degree of crystalline order versus amorphous content.
Preferred Orientation (Texture): Understanding if the crystallites are aligned in a specific direction relative to the substrate, which can significantly impact properties like charge transport and mechanical strength.
Microstructural Parameters: Estimating crystallite size and lattice strain, which can influence film stability and reactivity.
For organic salt films, such as those formed by diamine dihydrochlorides, the interplay of ionic interactions, hydrogen bonding, and van der Waals forces governs the crystal packing. XRD allows us to probe these arrangements and understand how they are affected by factors like the length of the alkyl chain.
Experimental Protocol: From Film Deposition to Diffraction Pattern
Achieving reproducible and high-quality XRD data from thin films requires meticulous sample preparation and data acquisition. The following is a generalized protocol that serves as a robust starting point for the analysis of 1,8-diaminooctane dihydrochloride and similar organic salt films.
Thin Film Preparation: Solution-Based Deposition
A common method for preparing organic thin films is through solution deposition, such as spin coating or drop casting.
Step-by-Step Methodology:
Solution Preparation: Dissolve 1,8-diaminooctane dihydrochloride in a suitable solvent (e.g., deionized water, ethanol, or a co-solvent system) to a desired concentration (e.g., 1-10 mg/mL). Gentle heating and sonication can aid in dissolution.
Substrate Preparation: Select an appropriate substrate (e.g., silicon wafer, glass slide, or quartz). Clean the substrate meticulously through a series of sonication steps in solvents like acetone, isopropanol, and deionized water to remove organic and particulate contaminants. Dry the substrate with a stream of nitrogen gas.
Film Deposition:
Spin Coating: Dispense a small volume of the solution onto the center of the substrate. Spin the substrate at a controlled speed (e.g., 1000-4000 rpm) for a specific duration (e.g., 30-60 seconds). The film thickness can be controlled by varying the solution concentration and spin speed.
Drop Casting: Carefully deposit a known volume of the solution onto the substrate and allow the solvent to evaporate slowly in a controlled environment (e.g., a covered petri dish) to promote the formation of crystalline domains.
Annealing (Optional): Post-deposition annealing at a temperature below the compound's melting or decomposition point can be performed to enhance crystallinity and promote the formation of larger, more ordered domains.
Caption: Experimental workflow for thin film preparation and analysis.
XRD Data Acquisition and Analysis
Instrumentation: A high-resolution X-ray diffractometer equipped with a copper (Cu) Kα radiation source (λ = 1.5406 Å) is typically used.
Data Collection Parameters:
Scan Type: A θ-2θ scan is performed to probe the crystallographic planes parallel to the substrate surface.
Angular Range (2θ): A wide angular range (e.g., 5° to 50°) is scanned to capture the characteristic diffraction peaks.
Step Size and Dwell Time: A small step size (e.g., 0.01-0.02°) and a sufficient dwell time per step are crucial for obtaining high-resolution data with a good signal-to-noise ratio.
Comparative Analysis of Alkane-α,ω-diammonium Dichloride Films
Influence of Alkyl Chain Length on Crystal Packing
In the solid state, linear alkane-α,ω-diammonium dichlorides typically adopt a layered structure. The ammonium end groups form hydrogen bonds with the chloride ions, creating hydrophilic layers. The aliphatic chains pack together via van der Waals interactions, forming hydrophobic layers. The length of the alkyl chain directly influences the thickness of these hydrophobic layers and the overall unit cell dimensions.
As the number of methylene units (n) in the chain increases, we can anticipate the following trends:
Increase in the Long-Axis Spacing: The distance between the hydrophilic layers, which corresponds to the length of the molecule, will increase. This will manifest in the XRD pattern as a shift of the low-angle (00l) diffraction peaks to smaller 2θ values, indicating a larger d-spacing.
Changes in Chain Packing: The packing arrangement of the alkyl chains (e.g., triclinic, monoclinic, or orthorhombic subcells) can vary with chain length. This will affect the positions and relative intensities of the higher-angle diffraction peaks that are characteristic of the short-axis packing of the chains.
Odd-Even Effect: It is common in long-chain alkyl compounds for there to be a difference in the packing and thermal properties of molecules with an odd versus an even number of carbon atoms in the chain. This can lead to non-monotonic changes in some crystallographic parameters and, consequently, the XRD patterns.
Predicted XRD Pattern for 1,8-Diaminooctane Dihydrochloride
Based on the analysis of its shorter-chain homologs, a powder XRD pattern of 1,8-diaminooctane dihydrochloride is expected to exhibit a series of sharp, intense peaks at low 2θ angles, corresponding to the (00l) reflections from the layered structure. At higher 2θ angles, a cluster of peaks related to the packing of the hydrocarbon chains would be observed.
For a thin film, the observed XRD pattern will be highly dependent on the preferred orientation of the crystallites. If the molecules orient with their long axis perpendicular to the substrate (a common orientation for layered structures), the (00l) reflections will be significantly enhanced in a standard θ-2θ scan, while other reflections may be weak or absent.
Table 1: Comparison of Crystallographic Data for Alkane-α,ω-diammonium Dichlorides
Compound
Alkyl Chain Length (n)
Crystal System
Space Group
Key Structural Features
Predicted Impact on XRD
Ethylenediamine Dihydrochloride
2
Monoclinic
P2₁/c
Trans conformation with extensive N-H···Cl hydrogen bonding.
A distinct set of diffraction peaks characteristic of a short-chain, highly ordered structure.
Cadaverine Dihydrochloride Monohydrate
5
Monoclinic
P2
All-trans conformation with a layered structure and water channels.
Low-angle peaks corresponding to the layer spacing, with higher-angle peaks related to chain packing.
1,8-Diaminooctane Dihydrochloride
8
(Predicted) Monoclinic or Triclinic
-
(Predicted) Extended all-trans conformation with a well-defined layered structure.
A prominent series of (00l) peaks at low 2θ values, with the d-spacing being larger than that of the C5 analog.
1,10-Diaminodecane Dihydrochloride
10
(Predicted) Monoclinic or Triclinic
-
(Predicted) Similar layered structure with a longer interlayer spacing than the C8 analog.
(00l) peaks shifted to even lower 2θ values compared to the C8 compound.
Note: The crystallographic data for 1,8-diaminooctane dihydrochloride and 1,10-diaminodecane dihydrochloride are predicted based on trends in the homologous series.
Comparison with Alternative Film-Forming Agents
To provide a broader context, it is useful to compare the expected XRD characteristics of 1,8-diaminooctane dihydrochloride films with those of other classes of organic materials used in thin-film applications.
Table 2: Comparative XRD Characteristics of Different Organic Thin Films
Material Class
Example
Typical XRD Pattern Characteristics
Key Differentiating Features
Alkyl Diammonium Salts
1,8-Diaminooctane Dihydrochloride
Series of sharp, intense low-angle peaks (if oriented). Broader peaks at higher angles.
Dominated by the long-range order of the layered structure. Sensitive to alkyl chain length.
Small Molecule Semiconductors
Pentacene
Multiple sharp peaks corresponding to a well-defined crystal structure. Often exhibits polymorphism.
Can show highly ordered "thin-film phases" that are different from the bulk crystal structure.
Conjugated Polymers
Poly(3-hexylthiophene) (P3HT)
A sharp (100) peak at low 2θ indicating lamellar stacking, and a broader, weaker (010) peak at higher 2θ related to π-π stacking.
Generally lower crystallinity than small molecules, resulting in broader diffraction peaks.
Amorphous Polymers
Polystyrene
A broad, diffuse "halo" with no sharp diffraction peaks.
Lack of long-range order results in the absence of Bragg diffraction.
Comparative Stability Guide: Diamine Dihydrochloride Spacers in Dion-Jacobson Perovskite Solar Cells
Executive Summary & Mechanistic Foundation This guide evaluates the stability profiles of diamine dihydrochloride salts (Spacer·2HCl) when utilized as organic spacers in Dion-Jacobson (DJ) phase Perovskite Solar Cells (P...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Mechanistic Foundation
This guide evaluates the stability profiles of diamine dihydrochloride salts (Spacer·2HCl) when utilized as organic spacers in Dion-Jacobson (DJ) phase Perovskite Solar Cells (PSCs). Unlike Ruddlesden-Popper (RP) phases which rely on weak van der Waals forces between monoammonium bilayers, DJ phases utilize diammonium cations to chemically bridge inorganic inorganic lead-halide slabs.
Why Dihydrochlorides?
While hydroiodide salts are common, diamine dihydrochlorides are increasingly preferred for two critical mechanistic reasons:
Chloride-Assisted Crystallization: The Cl⁻ anions from the spacer precursor act as a "sacrificial" agent or dopant. They slow down the crystallization rate of the perovskite, leading to larger grain sizes and reduced grain boundaries before largely evaporating as HCl or remaining as trace passivants.
Lattice Contraction: The incorporation of smaller Cl⁻ ions (ionic radius 1.81 Å) into the lattice surface or grain boundaries—relative to I⁻ (2.20 Å)—induces lattice strain relaxation and passivates undercoordinated Pb²⁺ defects, significantly enhancing moisture stability.
Mechanistic Diagram: DJ Phase Stabilization
The following diagram illustrates how diamine spacers bridge perovskite layers and how chloride ions from the precursor passivate surface defects.
Figure 1: Mechanism of Dion-Jacobson phase formation using diamine dihydrochloride precursors. The diamine eliminates the van der Waals gap, while Cl- ions passivate defects.
Comparative Analysis of Diamine Spacers
The stability of the resulting solar cell is dictated by the chain length and molecular rigidity of the diamine spacer.
A. Aliphatic Spacers (Flexible Chains)
Ethylenediamine (EDA·2HCl): The shortest chain.
Pros: Tighter packing, high conductivity due to short tunneling distance.
Cons: Lower hydrophobicity; the resulting 2D structure can be too rigid, causing lattice strain.
1,4-Butanediamine (BDA[1]·2HCl): The "Goldilocks" length.
Pros: Balances hydrophobicity with charge transport. Forms stable capping layers that resist moisture ingress.
Cons: Can induce phase segregation if stoichiometry is not precise.
*Note on TTDMA: Often used as iodide, but comparative chloride-doping strategies yield similar trends in stability.
Experimental Protocol: Surface Passivation with Diamine Dihydrochlorides
This protocol describes the creation of a DJ-phase capping layer on top of a standard 3D perovskite film. This method is self-validating: the formation of the 2D layer is confirmed by a specific shift in XRD peaks (low-angle diffraction).
Workflow Diagram
Figure 2: Step-by-step workflow for diamine dihydrochloride surface treatment.
Detailed Methodology
Materials:
Target Perovskite: CsFAMAPb(IBr)3 (Control).
Passivator: 1,4-Butanediamine Dihydrochloride (BDA·2HCl) or Cystamine Dihydrochloride (Cys[5]·2HCl).
Solvent: Anhydrous Isopropanol (IPA).
Step-by-Step:
Precursor Preparation:
Dissolve the diamine dihydrochloride salt in IPA.
Optimization Range: Prepare concentrations of 0.5, 1.0, and 2.0 mg/mL.
Note: Sonicate for 15 minutes. If solubility is poor, add 5% volume of Methanol, but be cautious of perovskite dissolution.
Dynamic Deposition (The "Exchange" Step):
Load the 3D perovskite substrate onto the spin coater.
Begin spinning at 4000 rpm .
Once speed is reached, dispense 50 µL of the spacer solution dynamically onto the center of the film.
Causality: Dynamic dispensing prevents the IPA from redissolving the underlying 3D perovskite while allowing the diamine to anchor to surface Pb-I octahedra.
Thermal Activation:
Immediately transfer to a hotplate at 100°C for 10 minutes .
Critical Check: The film should not turn yellow (which would indicate degradation to PbI2). It should remain black/dark brown. This heat drives the Cl-/I- exchange and crystallizes the thin 2D DJ layer.
Self-Validation (QC):
Contact Angle: Place a water droplet on the film. The contact angle should increase from ~40° (Control) to >70° (Treated), confirming the hydrophobic organic tail exposure.
PL Quenching: Steady-state Photoluminescence (PL) intensity should increase relative to control, indicating reduced non-radiative recombination (defect passivation).
References
RSC Publishing (2025). Controlled crystal orientation and reduced lattice distortion with a cystamine dihydrochloride spacer for efficient and stable 2D/3D perovskite solar cells.
ACS Applied Materials & Interfaces (2022). Interfacial Modification via a 1,4-Butanediamine-Based 2D Capping Layer for Perovskite Solar Cells with Enhanced Stability and Efficiency.
MDPI (2025). Photoluminescence and Stability of Dion–Jacobson Tin-Based Halide Perovskites with Different Spacer Cation Chain Length.
DTU Research Database. Asymmetric Spacer in Dion–Jacobson Halide Perovskites Induces Staggered Alignment to Direct Out‐of‐Plane Carrier Transport and Enhance Ambient Stability Simultaneously.
Advanced Materials (2021). Highly Efficient and Stable Dion−Jacobson Perovskite Solar Cells Enabled by Extended π-Conjugation of Organic Spacer.
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